
An In-depth Technical Guide to the Physical
Properties of Cadmium Iodide Crystals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cadmium iodide

Cat. No.: B147898 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cadmium iodide (CdI₂) is an inorganic compound notable for its distinct layered crystal

structure, which serves as a prototype for many other MX₂-type compounds with strong

polarization effects.[1][2] In its pure form, it manifests as a white to pale-yellow crystalline solid.

[3] This technical guide provides a comprehensive overview of the core physical properties of

cadmium iodide crystals, detailing its structural, mechanical, thermal, electrical, and optical

characteristics. The information is intended to be a vital resource for researchers and

professionals engaged in materials science, semiconductor research, and potentially in

specialized areas of drug development where crystalline structures are of interest.

Crystal Structure
Cadmium iodide crystals typically exhibit a hexagonal layered lattice structure.[1][2] The

iodide anions (I⁻) form a hexagonal close-packed (HCP) arrangement, and the cadmium

cations (Cd²⁺) occupy all the octahedral holes in alternating layers.[1][2] This arrangement

results in a sandwich-like structure of I-Cd-I layers, which are held together by weak van der

Waals forces.[3] This layered nature imparts properties such as softness and perfect basal

cleavage.[3][4]

The bonding in cadmium iodide is predominantly ionic but possesses a partial covalent

character.[1][2] The crystal structure of CdI₂ is a common motif for various other iodides,
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bromides, chlorides, and hydroxides of different metals.[1][2]

Crystallographic Data
The crystallographic parameters of cadmium iodide are summarized in the table below.

Property Value

Crystal System Hexagonal[1][4]

Space Group P-3m1[5]

Lattice Parameters a = 4.24 Å, c = 6.84 Å

(These are typical values and can vary slightly

with polytype)

Coordination Geometry Octahedral[1]

Cleavage Perfect basal (0001)[4]

Mechanical Properties
The layered structure of cadmium iodide significantly influences its mechanical properties,

rendering it a relatively soft material.

Property Value

Mohs Hardness 2-3[4]

Hardness Description
Pure crystals are extremely soft, but can

become harder with doping.[6]

Cleavage
Perfect basal cleavage along the (0001) plane.

[4]

Thermal Properties
The thermal behavior of cadmium iodide is critical for its synthesis and application in various

devices.
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Property Value

Melting Point 388 °C[1]

Boiling Point 713 °C[4]

Density 5.67 g/cm³[4]

Electrical Properties
Cadmium iodide is a semiconductor with a wide bandgap, and its electrical properties can be

tuned by doping.[6][7]

Property Value

Resistivity High (can be decreased with doping)[7][8]

Conductivity Low (can be increased with doping)[6][8]

Dielectric Constant
The dielectric constant of stable 4H structured

films is reported to be in the range of ~15–30.[8]

Optical Properties
The optical properties of cadmium iodide are of significant interest for applications in radiation

detection and optoelectronics.[3][7]

Property Value

Appearance White to pale-yellow crystals[3]

Optical Band Gap ~3.22 eV (for single crystals)[7]

Photoluminescence

Pristine cadmium iodide exhibits

photoluminescence with distinct emission

bands.[9][10]

Experimental Protocols
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Crystal Growth
A straightforward method for growing single crystals of cadmium iodide at ambient conditions.

Solution Preparation: Dissolve 15.1 g of cadmium iodide powder in 20 ml of deionized

water.[7]

Crystallization: Keep the solution undisturbed in a covered container for approximately two

days under ambient temperature, moisture, and pressure.[7]

Crystal Harvesting: Carefully decant the solution and dry the resulting single crystals.[7]

A purification method used to obtain high-purity cadmium iodide crystals.

Material Preparation: Place commercially available cadmium iodide in a suitable container,

such as a quartz boat.[11]

Zone Melting: Create a narrow molten zone in the solid ingot of cadmium iodide using a

heater.[12]

Zone Traversal: Slowly move the molten zone along the length of the ingot. Impurities, being

more soluble in the melt, will be segregated to one end of the ingot.[12]

Repetition: Repeat the process for multiple passes (e.g., thirty passes) to achieve maximum

purification.[8]

Structural Characterization
Used to determine the crystal structure, identify polytypes, and assess crystalline quality.

Sample Preparation: Mount a single crystal or a powdered sample of cadmium iodide on

the sample holder of the diffractometer.

Data Acquisition: Use a diffractometer, such as a Bruker D8 Discover, to obtain the diffraction

pattern.[7] A common setup involves using Cu Kα radiation.

Analysis: Analyze the positions and intensities of the diffraction peaks to determine the lattice

parameters and crystal structure. For instance, sharp peaks at specific 2θ angles correspond
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to particular crystallographic planes, confirming the hexagonal structure.[7]

Optical Characterization
Employed to determine the optical band gap of the material.

Sample Preparation: Prepare a thin film of cadmium iodide on a transparent substrate (e.g.,

quartz) or use a sufficiently thin single crystal.

Measurement: Use a UV-Vis spectrophotometer, such as a Perkin Elmer Lambda 35, to

measure the optical absorbance or transmittance of the sample over a range of wavelengths.

[7]

Data Analysis (Tauc Plot):

Calculate the absorption coefficient (α) from the absorbance data.

Plot (αhν)² versus photon energy (hν).

Extrapolate the linear portion of the plot to the energy axis (where (αhν)² = 0) to determine

the direct band gap of the material.[7]

Investigates the luminescent properties of the crystals.

Excitation: Excite the cadmium iodide sample with a light source of energy greater than its

band gap (e.g., a laser or synchrotron radiation).[9][13]

Emission Collection: Collect the emitted light using a spectrometer.

Spectral Analysis: Analyze the resulting spectrum to identify the wavelengths of emitted light,

which correspond to different electronic transitions and can be influenced by defects and

impurities.[9][13]

Electrical Characterization
Determines the electrical resistance and conductance of the material.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://or.niscpr.res.in/index.php/IJPAP/article/download/3404/2151/23675
https://www.benchchem.com/product/b147898?utm_src=pdf-body
https://or.niscpr.res.in/index.php/IJPAP/article/download/3404/2151/23675
https://or.niscpr.res.in/index.php/IJPAP/article/download/3404/2151/23675
https://www.benchchem.com/product/b147898?utm_src=pdf-body
https://www.researchgate.net/figure/Color-online-Photoluminescence-spectrum-of-pristine-cadmium-iodide-under-synchrotron_fig1_345064206
https://pubs.acs.org/doi/10.1021/ic7007304
https://www.researchgate.net/figure/Color-online-Photoluminescence-spectrum-of-pristine-cadmium-iodide-under-synchrotron_fig1_345064206
https://pubs.acs.org/doi/10.1021/ic7007304
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Prepare a sample of known dimensions (length, width, and thickness).

Apply conductive contacts (e.g., gold electrodes) to the sample.[5]

Measurement: Use an electrometer, such as a Keithley 6517, to measure the resistance of

the sample.[8]

Calculation:

Calculate the resistivity (ρ) using the formula ρ = R(A/L), where R is the measured

resistance, A is the cross-sectional area, and L is the length between the contacts.

Conductivity (σ) is the reciprocal of resistivity (σ = 1/ρ).

Measures the ability of the material to store electrical energy in an electric field.

Sample Preparation: Place a thin, flat sample of cadmium iodide between two parallel

conductive plates to form a capacitor.

Measurement: Use an LCR meter, such as a Keithley 3330 LCZ meter, to measure the

capacitance of the sample.[8]

Calculation: Calculate the dielectric constant (εr) using the formula C = εrε₀(A/d), where C is

the capacitance, ε₀ is the permittivity of free space, A is the area of the plates, and d is the

thickness of the sample.
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Cadmium Iodide Crystal Lattice Structure
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Caption: Layered crystal structure of cadmium iodide.
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Experimental Workflow for CdI₂ Characterization

Crystal Synthesis

Characterization

Data Analysis

Solution Growth

XRD
(Structural)

UV-Vis
(Optical)

PL
(Optical)

Resistivity & Dielectric
(Electrical)

Zone Refining

Crystal Structure
& Phase Purity Optical Band Gap Emission Properties Conductivity &

Dielectric Constant

Click to download full resolution via product page

Caption: Workflow for CdI₂ synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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